Cas no 1181329-14-5 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride structure

1181329-14-5 structure

Product Name:3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride

CAS No:1181329-14-5

MF:C₁₃H₁₆BClO₃

MW:266.528343200684

MDL:MFCD20489143

CID:2105626

Update Time:2023-08-03

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride
- 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride
- PYUUKIHBIYIYIF-UHFFFAOYSA-N
- ZXBA000746
- FCH2848789
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride
- MDL： MFCD20489143
- Inchi： 1S/C13H16BClO3/c1-12(2)13(3,4)18-14(17-12)10-7-5-6-9(8-10)11(15)16/h5-8H,1-4H3
- InChI Key： PYUUKIHBIYIYIF-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 327
Topological Polar Surface Area: 35.5

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A307246-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride	1181329-14-5	98%	1g	$821.0	2024-04-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD572459-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride	1181329-14-5	98%	1g	￥5635.0	2022-03-01
abcr	AB331531-1 g	3-(Chlorocarbonyl)phenylboronic acid, pinacol ester; .	1181329-14-5		1g	€1419.80	2023-04-26
abcr	AB331531-1g	3-(Chlorocarbonyl)phenylboronic acid, pinacol ester; .	1181329-14-5		1g	€1419.80	2025-04-22

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride Related Literature

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3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

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